Cas no 62251-73-4 (Acetic acid, (2-methylphenoxy)-, 2-(1-methylethyl)hydrazide)

Acetic acid, (2-methylphenoxy)-, 2-(1-methylethyl)hydrazide structure
62251-73-4 structure
Product Name:Acetic acid, (2-methylphenoxy)-, 2-(1-methylethyl)hydrazide
CAS No:62251-73-4
MF:C12H18N2O2
MW:222.283523082733
CID:452437
PubChem ID:23274294
Update Time:2025-04-19

Acetic acid, (2-methylphenoxy)-, 2-(1-methylethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (2-methylphenoxy)-, 2-(1-methylethyl)hydrazide
    • AL-182/12959007
    • AKOS024328821
    • N'-isopropyl-2-(2-methylphenoxy)acetohydrazide
    • N'-IPR(2-TOLYLOXY)ACETIC AC HYDRAZID
    • DTXSID40876943
    • 62251-73-4
    • 2-(2-methylphenoxy)-N'-propan-2-ylacetohydrazide
    • Inchi: 1S/C12H18N2O2/c1-9(2)13-14-12(15)8-16-11-7-5-4-6-10(11)3/h4-7,9,13H,8H2,1-3H3,(H,14,15)
    • InChI Key: PHHPJCFCMHMBMO-UHFFFAOYSA-N
    • SMILES: O(CC(NNC(C)C)=O)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 222.137
  • Monoisotopic Mass: 222.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.4A^2
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